Cas no 35579-33-0 (1,4-Dioxaspiro[4.4]nonane-6-propanenitrile)

• Product Name: 1,4-Dioxaspiro[4.4]nonane-6-propanenitrile
• CAS No: 35579-33-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 308123
• PubChem ID: 56842800
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.4]nonane-6-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.4]nonane-6-propanenitrile
• 3-(1,4-dioxaspiro[4.4]nonan-9-yl)propanenitrile
• 1,4-Dioxaspiro(4.4)nonane-6-propiononitrile
• 3-(6,9-dioxaspiro[4.4]nonan-4-yl)propanenitrile
• 35579-33-0
• LLU2YAX45G
• 3-(1,4-dioxaspiro[4.4]nonan-6-yl)propanenitrile
• EINECS 252-629-7
• NS00058151
• DTXSID30956965

• Inchi： 1S/C10H15NO2/c11-6-2-4-9-3-1-5-10(9)12-7-8-13-10/h9H,1-5,7-8H2
• InChI Key： ZHRHBAXGQRGXHJ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCCC2CCC#N

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 532.149049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 0.8

Experimental Properties

• Density: 1.1
• Boiling Point: 323.2°Cat760mmHg
• Flash Point: 129.6°C
• Refractive Index: 1.493
• PSA: 42.25